Cas no 2060039-16-7 (3-chloro-N-(3-methoxy-5-methylphenyl)propanamide)

• Product Name: 3-chloro-N-(3-methoxy-5-methylphenyl)propanamide
• CAS No: 2060039-16-7
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• MDL: MFCD30498833
• CID: 5153952
• PubChem ID: 125454264
• Update Time: 2025-09-26

3-chloro-N-(3-methoxy-5-methylphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• Propanamide, 3-chloro-N-(3-methoxy-5-methylphenyl)-
• 3-chloro-N-(3-methoxy-5-methylphenyl)propanamide

• MDL： MFCD30498833
• Inchi： 1S/C11H14ClNO2/c1-8-5-9(7-10(6-8)15-2)13-11(14)3-4-12/h5-7H,3-4H2,1-2H3,(H,13,14)
• InChI Key： USAQGGNIORQUDT-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=CC(OC)=C1)(=O)CCCl

Additional information on 3-chloro-N-(3-methoxy-5-methylphenyl)propanamide

Introduction to 3-Chloro-N-(3-Methoxy-5-Methylphenyl)propanamide (CAS No. 2060039-16-7)

3-Chloro-N-(3-methoxy-5-methylphenyl)propanamide, with the CAS number 2060039-16-7, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a chlorinated propanamide moiety and a substituted phenyl ring. The presence of these functional groups imparts specific properties that make it a valuable candidate for further investigation.

The chemical formula of 3-chloro-N-(3-methoxy-5-methylphenyl)propanamide is C₁₁H₁₄ClNO₂. The molecular weight is approximately 225.7 g/mol, and it exists as a white crystalline solid at room temperature. The compound is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These physical properties are crucial for its handling and application in laboratory settings.

In terms of its chemical structure, the presence of the chloro group on the propanamide chain and the methoxy and methyl substituents on the phenyl ring contribute to its unique reactivity and biological activity. The chloro group can participate in various chemical reactions, such as nucleophilic substitution and elimination reactions, making it a versatile building block for synthetic chemistry. The methoxy and methyl groups on the phenyl ring provide additional electronic effects that can influence the compound's interactions with biological targets.

3-Chloro-N-(3-methoxy-5-methylphenyl)propanamide has been studied for its potential pharmacological properties. Recent research has focused on its activity as an inhibitor of specific enzymes and receptors. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes involved in signal transduction pathways. This property makes it a promising candidate for the development of novel therapeutic agents for diseases such as cancer and neurodegenerative disorders.

In addition to its enzymatic inhibition properties, 3-chloro-N-(3-methoxy-5-methylphenyl)propanamide has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that it can reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in immune cells. These findings suggest that the compound may have therapeutic potential in inflammatory diseases like arthritis and inflammatory bowel disease.

The safety profile of 3-chloro-N-(3-methoxy-5-methylphenyl)propanamide is another important aspect of its evaluation. Preclinical studies have shown that it exhibits low toxicity in animal models, with no significant adverse effects observed at therapeutic doses. However, further toxicological studies are necessary to fully understand its safety profile before it can be considered for clinical trials.

The synthesis of 3-chloro-N-(3-methoxy-5-methylphenyl)propanamide involves several steps, including the preparation of the substituted phenylamine intermediate and subsequent coupling with chloropropanoyl chloride. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. Optimizing these synthetic methods is crucial for large-scale production and commercialization of the compound.

In conclusion, 3-chloro-N-(3-methoxy-5-methylphenyl)propanamide (CAS No. 2060039-16-7) is a promising compound with potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation. Ongoing research aims to elucidate its mechanisms of action, optimize its synthesis, and evaluate its safety and efficacy in preclinical models. As our understanding of this compound continues to grow, it may pave the way for new therapeutic strategies in various disease areas.